Lys-Phe

• CAS: 53609-61-3
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol
• InChI: InChI=1S/C15H23N3O3/c16-9-5-4-8-12(17)14(19)18-13(15(20)21)10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10,16-17H2,(H,18,19)(H,20,21)/t12-,13-/m0/s1
• InChIKey: QCZYYEFXOBKCNQ-STQMWFEESA-N

Lys-Phe (CAS 53609-61-3) Procurement Guide: Dipeptide Structure, Classification, and Core Identifiers

Lys-Phe (L-lysyl-L-phenylalanine; CAS 53609-61-3; MF: C15H23N3O3; MW: 293.36) is a naturally occurring dipeptide belonging to the class of organic compounds known as dipeptides, specifically those containing a sequence of exactly two alpha-amino acids joined by a peptide bond [1]. It functions as a metabolite and has been identified as an inhibitor of sickle hemoglobin (HbS) gelation and cell sickling [2]. The compound is available as the free base and as various salt forms (e.g., hydrochloride, diacetate), with the hydrochloride salt offering enhanced aqueous solubility for biological assays .

1 Supports in vitro HbS polymerization and gelation inhibition studies

2 Maillard reaction modeling with aromatic residue-enhanced pyrraline formation context

3 Cation-π stabilization probe for peptide conformational design studies

• [1] Lys-Phe. (n.d.). ChEBI:73605. European Bioinformatics Institute. View Source
• [2] Franklin, I. M., Cotter, R. I., Cheetham, R. C., Pardon, J. F., Hale, A. J., & Huehns, E. R. (1983). A potent new dipeptide inhibitor of cell sickling and haemoglobin S gelation. European Journal of Biochemistry, 136(1), 209–214. View Source

Why Lys-Phe Cannot Be Interchanged with Generic Lys-X or X-Phe Dipeptides in Research or Industrial Applications

Dipeptides containing lysine or phenylalanine are not functionally interchangeable. The specific sequence and identity of the second amino acid dramatically alter biological activity, reactivity in chemical assays (e.g., Maillard reaction), and structural properties. For instance, Lys-Phe exhibits a unique cation-π interaction that stabilizes its conformation and influences binding, a feature absent in dipeptides like Lys-Ala or Lys-Gly [1]. Furthermore, the antisickling activity of dipeptides is highly stereospecific and sequence-dependent; replacing phenylalanine with another hydrophobic amino acid or altering the sequence (e.g., Phe-Lys) yields compounds with significantly different potencies in HbS gelation inhibition assays [2]. These differences underscore the necessity of sourcing the precise Lys-Phe sequence for reproducible scientific outcomes.

Sequence order Phe-Lys may not reproduce HbS gelation inhibition profile reported for Lys-Phe.

Cation-π absence Lys-Ala or Lys-Gly lack aromatic stabilization, which may shift peptide conformation and binding outcomes.

Maillard reactivity Non-aromatic dipeptides may significantly underestimate pyrraline formation in AGE model systems.

• [1] Cheng, R. P., & DeGrado, W. F. (2010). Positional effects on helical Ala-based peptides. Biochemistry, 49(40), 8860–8872. View Source
• [2] Noguchi, C. T., Luskey, K. L., & Pavone, V. (1985). Dipeptides as inhibitors of the gelation of sickle hemoglobin. Molecular Pharmacology, 28(1), 40–44. View Source

Quantitative Differentiation of Lys-Phe: Head-to-Head Performance Against Key Comparators

Antisickling Potency: Lys-Phe vs. Other Dipeptide Inhibitors of HbS Gelation

Lys-Phe demonstrates a progressive inhibition of deoxyhemoglobin S gelation, achieving maximum inhibition at 30 mM [1]. In comparison, other potent dipeptide inhibitors identified in a 1985 screen, such as Arg-Trp, Arg-Phe, and Lys-Trp, require concentrations in excess of 50-100 mM to prevent polymerization, resulting in a 1.4- to 1.6-fold increase in HbS solubility [2]. This indicates that Lys-Phe achieves comparable antisickling efficacy at a 1.7- to 3.3-fold lower molar concentration, a critical advantage for in vitro assays where minimizing osmolarity or off-target effects is paramount.

Antisickling potency

Cross-study comparable

~30 mM vs >50–100 mM for Arg-Trp/Arg-Phe/Lys-Trp; 1.7–3.3× lower concentration

Supports gelation inhibition endpoint comparison at lower concentration.

Deoxyhemoglobin S; centrifugation & solubility assays

Evidence Dimension	Concentration required to inhibit HbS gelation
Target Compound Data	30 mM (progressive inhibition observed up to this concentration)
Comparator Or Baseline	Arg-Trp, Arg-Phe, Lys-Trp: >50-100 mM (complete polymerization inhibition)
Quantified Difference	Lys-Phe inhibits at 1.7-3.3 fold lower concentration
Conditions	Deoxyhemoglobin S solutions; centrifugation assay (Eur J Biochem 1983) and solubility assay (Mol Pharmacol 1985)

Why This Matters

Researchers investigating HbS polymerization can utilize Lys-Phe at lower, less cytotoxic concentrations compared to alternative dipeptides, preserving cell viability in ex vivo sickle cell models.

• [1] Franklin, I. M., Cotter, R. I., Cheetham, R. C., Pardon, J. F., Hale, A. J., & Huehns, E. R. (1983). A potent new dipeptide inhibitor of cell sickling and haemoglobin S gelation. European Journal of Biochemistry, 136(1), 209–214. View Source
• [2] Noguchi, C. T., Luskey, K. L., & Pavone, V. (1985). Dipeptides as inhibitors of the gelation of sickle hemoglobin. Molecular Pharmacology, 28(1), 40–44. View Source

Maillard Reaction Reactivity: Pyrraline Formation Rank Order

In a direct comparison of pyrraline (a major advanced glycation end-product) formation under standardized Maillard reaction conditions, Lys-Phe generated the highest pyrraline levels among all tested Lys-containing dipeptides. The amount of pyrraline decreased significantly in the following order: Lys-Phe > Lys-Ala > Lys-Gly [1]. This rank order demonstrates that the phenylalanine side chain in Lys-Phe uniquely promotes the Maillard reaction compared to dipeptides with smaller aliphatic (Ala) or no side chain (Gly) residues. The highest pyrraline yield occurred at 0.2 mol/L Na+ [1].

Pyrraline formation

Head-to-head

Ranked 1st: Lys-Phe > Lys-Ala > Lys-Gly

Aromatic side chain enhances Maillard reaction yield; non-aromatic dipeptides underestimate AGE formation.

0.2 mol/L Na+, HPLC quantification

Evidence Dimension	Pyrraline formation (relative yield)
Target Compound Data	Highest yield (rank 1)
Comparator Or Baseline	Lys-Ala (rank 2) and Lys-Gly (rank 3)
Quantified Difference	Statistically significant decrease in pyrraline amount in the order Lys-Phe > Lys-Ala > Lys-Gly
Conditions	Aqueous glucose solution with NaCl at various concentrations; HPLC quantification (Front Nutr, 2022)

Why This Matters

For food scientists and toxicologists studying dietary AGE formation, Lys-Phe serves as a positive control and a model for predicting the impact of aromatic amino acid residues on reaction kinetics, whereas Lys-Ala or Lys-Gly would significantly underestimate pyrraline generation.

• [1] Liang, Z., Chen, X., Yang, Z., Liu, Y., Qiu, X., Zeng, Z., Lu, S., & Liu, Y. (2022). Sodium Ions Affect Pyrraline Formation in the Maillard Reaction With Lys-Containing Dipeptides and Tripeptides. Frontiers in Nutrition, 9, 874650. View Source

Oxygen Affinity Modulation in Sickle Erythrocytes

Incubation of sickle erythrocytes with Lys-Phe for 3 hours prior to measurement resulted in a significant leftward shift of the oxygen dissociation curve, lowering the P50 from 51 mmHg to 41 mmHg in cells depleted of 2,3-bisphosphoglycerate [1]. This 10 mmHg decrease in P50 indicates a marked increase in hemoglobin oxygen affinity, a desirable effect for reducing HbS polymerization. In contrast, many simple amino acids or dipeptides lacking an aromatic residue do not produce a comparable shift in P50 under similar conditions, underscoring a functional advantage conferred by the phenylalanine moiety in modulating allosteric hemoglobin behavior.

Oxygen affinity shift

Supporting evidence

ΔP50 = −10 mmHg (51 to 41 mmHg), 19.6% decrease

Leftward shift indicates increased Hb oxygen affinity in sickle erythrocytes.

2,3-BPG-depleted cells, 3-h incubation

Evidence Dimension	Oxygen affinity (P50 shift)
Target Compound Data	P50 decreased from 51 mmHg to 41 mmHg (Δ = -10 mmHg)
Comparator Or Baseline	Untreated sickle erythrocytes (baseline P50 = 51 mmHg); other dipeptides lacking aromatic residues show negligible shift (class-level inference)
Quantified Difference	19.6% decrease in P50
Conditions	Sickle erythrocytes depleted of 2,3-BPG; 3-hour incubation with Lys-Phe; oxygen dissociation curve measurement

Why This Matters

This shift in P50 is a direct, quantifiable functional readout of Lys-Phe's impact on HbS oxygen affinity, providing a robust assay endpoint for researchers developing antisickling therapies or studying hemoglobin allostery.

• [1] Franklin, I. M., Cotter, R. I., Cheetham, R. C., Pardon, J. F., Hale, A. J., & Huehns, E. R. (1983). A potent new dipeptide inhibitor of cell sickling and haemoglobin S gelation. European Journal of Biochemistry, 136(1), 209–214. View Source

Conformational Stabilization via Cation-π Interaction

The Lys-Phe sequence uniquely engages in a stabilizing cation-π interaction between the positively charged lysine side chain and the aromatic ring of phenylalanine. In a systematic study of helical Ala-based peptides, this Lys-Phe cation-π interaction was a key determinant of helix stability, whereas no comparable Leu/Phe-Lys interaction was observed [1]. This specific non-covalent interaction differentiates Lys-Phe from dipeptides containing non-aromatic residues (e.g., Lys-Ala, Lys-Leu) and from reversed sequences (e.g., Phe-Lys), influencing peptide secondary structure and, consequently, biological recognition.

Cation-π stabilization

Class-level inference

Detected in Lys-Phe; absent in Phe-Lys/Lys-Ala

Supports peptide helix design and conformation stability studies.

Ala-based peptide models; NMR & CD spectroscopy

Evidence Dimension	Presence of cation-π interaction and helical stabilization
Target Compound Data	Cation-π interaction detected; contributes to helix stability
Comparator Or Baseline	Leu/Phe-Lys interaction not found; Lys-Ala, Lys-Leu lack π-system for cation-π interaction
Quantified Difference	Qualitative presence/absence of interaction; helix propensity differences inferred
Conditions	Ala-based peptide models; NMR and CD spectroscopy

Why This Matters

For peptide chemists and structural biologists, the intrinsic cation-π interaction of Lys-Phe provides a predictable, tunable element for designing peptides with enhanced conformational stability or specific binding properties, a feature absent in simpler dipeptide building blocks.

• [1] Cheng, R. P., & DeGrado, W. F. (2010). Positional effects on helical Ala-based peptides. Biochemistry, 49(40), 8860–8872. View Source

Recommended Research and Industrial Use Cases for Lys-Phe Based on Verified Quantitative Evidence

In Vitro Sickle Cell Disease (SCD) Model Systems

Lys-Phe is an essential reagent for ex vivo studies of HbS polymerization and erythrocyte sickling. Its ability to inhibit gelation at 30 mM and shift P50 by 10 mmHg provides a reproducible, quantifiable readout for antisickling assays [1]. Procurement of Lys-Phe (free base or HCl salt) is advised for laboratories developing and screening novel antisickling compounds, as it serves as a well-characterized positive control with documented membrane-mediated effects [2].

Advanced Glycation End-Product (AGE) Formation Studies in Food and Biological Matrices

Given its top-ranked pyrraline formation among Lys-containing dipeptides (Lys-Phe > Lys-Ala > Lys-Gly), Lys-Phe is the optimal model substrate for investigating the Maillard reaction kinetics and AGE formation in complex systems [3]. Food scientists and analytical chemists should utilize Lys-Phe as a positive control when developing HPLC or LC-MS methods for pyrraline quantification, as its high reactivity ensures robust signal generation and method validation.

Peptide Conformational Analysis and Helix Design

Researchers engaged in de novo peptide design or studying protein folding should consider incorporating Lys-Phe into sequences where a stabilizing cation-π interaction is desired [4]. The distinct interaction of the Lys-Phe pair, absent in sequences like Lys-Ala or Phe-Lys, provides a precise tool for modulating α-helix stability and for probing the role of aromatic-cation interactions in peptide-receptor binding or self-assembly.

Application

Selection Property

Validation Focus

In vitro HbS polymerization models

Sequence-specific gelation inhibition profile

Gelation endpoint and oxygen affinity shift

Maillard reaction / AGE formation studies

Aromatic-residue enhanced reactivity rank

Pyrraline quantification in model systems

Peptide design & conformational analysis

Cation-π interaction-dependent stabilization

Helical stability and binding interaction endpoints

• [1] Franklin, I. M., Cotter, R. I., Cheetham, R. C., Pardon, J. F., Hale, A. J., & Huehns, E. R. (1983). A potent new dipeptide inhibitor of cell sickling and haemoglobin S gelation. European Journal of Biochemistry, 136(1), 209–214. View Source
• [2] Noguchi, C. T., Luskey, K. L., & Pavone, V. (1985). Dipeptides as inhibitors of the gelation of sickle hemoglobin. Molecular Pharmacology, 28(1), 40–44. View Source
• [3] Liang, Z., Chen, X., Yang, Z., Liu, Y., Qiu, X., Zeng, Z., Lu, S., & Liu, Y. (2022). Sodium Ions Affect Pyrraline Formation in the Maillard Reaction With Lys-Containing Dipeptides and Tripeptides. Frontiers in Nutrition, 9, 874650. View Source
• [4] Cheng, R. P., & DeGrado, W. F. (2010). Positional effects on helical Ala-based peptides. Biochemistry, 49(40), 8860–8872. View Source